1-benzyl-4-[2-(2,4-dichlorophenoxy)propanoyl]piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(2,4-dichlorophenoxy)propan-1-one
• InChI: InChI=1S/C20H22Cl2N2O2/c1-15(26-19-8-7-17(21)13-18(19)22)20(25)24-11-9-23(10-12-24)14-16-5-3-2-4-6-16/h2-8,13,15H,9-12,14H2,1H3
• InChI Key: XKBZEWWVGMKDRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)CC2=CC=CC=C2)OC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H22Cl2N2O2
• Molecular Weight: 393.3 g/mol

Description

1-benzyl-4-[2-(2,4-dichlorophenoxy)propanoyl]piperazine is a chemical compound that is widely used in scientific research. It is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action and potential applications in research.

Mechanism of Action

The mechanism of action of 1-benzyl-4-[2-(2,4-dichlorophenoxy)propanoyl]piperazine is not fully understood. However, it is believed to act as a modulator of neurotransmitter systems in the brain, including serotonin and dopamine. It has also been shown to have an effect on the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
1-benzyl-4-[2-(2,4-dichlorophenoxy)propanoyl]piperazine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin and dopamine. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-4-[2-(2,4-dichlorophenoxy)propanoyl]piperazine in lab experiments is its ability to modulate neurotransmitter systems in the brain. This makes it a potentially useful tool for studying the effects of neurotransmitters on behavior and cognition. However, one limitation of using this compound is its relatively low potency, which may limit its usefulness in certain types of experiments.

Future Directions

There are many potential future directions for research involving 1-benzyl-4-[2-(2,4-dichlorophenoxy)propanoyl]piperazine. One area of interest is its potential as a therapeutic agent for cancer and other diseases. Another area of interest is its potential as a treatment for anxiety and depression. Additionally, further research may be needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 1-benzyl-4-[2-(2,4-dichlorophenoxy)propanoyl]piperazine involves the reaction of benzylamine with 2-(2,4-dichlorophenoxy)propanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the resulting product is purified using column chromatography.

Scientific Research Applications

1-benzyl-4-[2-(2,4-dichlorophenoxy)propanoyl]piperazine has been shown to have a variety of potential applications in scientific research. It has been studied for its effects on the central nervous system, including its potential as a treatment for anxiety and depression. It has also been investigated for its potential as a therapeutic agent for cancer and other diseases.